5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine

• IUPAC Name: 5-(naphthalen-1-yloxymethyl)-1,3,4-oxadiazol-2-amine
• InChI: InChI=1S/C13H11N3O2/c14-13-16-15-12(18-13)8-17-11-7-3-5-9-4-1-2-6-10(9)11/h1-7H,8H2,(H2,14,16)
• InChI Key: MDUYSEODVOQXIS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC3=NN=C(O3)N
• Molecular Formula: C13H11N3O2
• DSSTOX Substance ID: DTXSID00471791
• Molecular Weight: 241.24 g/mol
• CAS RN: 21521-02-8

Description

5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine, also known as 5-NOMe-ODA, is a synthetic molecule with potential applications in scientific research. It is a member of the oxadiazole family of compounds, which have been studied for their biological activity and therapeutic potential. 5-NOMe-ODA has been studied for its ability to inhibit enzymes involved in the biosynthesis of fatty acids and other lipids, as well as its potential use in the treatment of cancer.

Scientific Research Applications

Synthesis and Biological Activities

Researchers have synthesized a range of derivatives of 5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine, investigating their anti-inflammatory, antimicrobial, antiviral, and anticancer properties. For instance, Sahin et al. (2001) synthesized compounds related to this compound with demonstrated anti-inflammatory activities through carrageenan induced hind paw edema and air-pouch inflammation tests in mice, showing significant anti-inflammatory activity without notable side effects on the gastrointestinal system and kidneys (Sahin et al., 2001).

Antimicrobial and Antioxidant Activities

Some derivatives have been tested for their antimicrobial and antioxidant activities. Saundane et al. (2013) explored the synthesis of 5-(2-methyl-1H-indol-3-yl)-1,3,4-oxadiazol-2-amine derivatives and their effectiveness against various bacterial and fungal strains, as well as their radical scavenging capabilities, highlighting the potential of these compounds in antimicrobial and antioxidant applications (Saundane et al., 2013).

Antiviral Evaluation

El-Sayed et al. (2010) synthesized new 5-[(naphthalen-1-yloxy)-methyl]-1,3,4-oxadiazole derivatives and evaluated their antiviral activities, showing different degrees of inhibitory actions against HCV and HIV viruses (El‐Sayed et al., 2010). This suggests potential therapeutic applications of these compounds in antiviral drug development.

Material Science Applications

In material science, the structural properties of these compounds have also been explored. Zhu et al. (2021) synthesized an energetic material precursor with 5-((5-amino-2H-tetrazol-2-yl)methyl)-1,3,4-oxadiazol-2-amine and characterized it through various spectroscopic techniques, demonstrating its potential in material science applications (Zhu et al., 2021).

Safety and Hazards

As with any chemical compound, handling “5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine” would require appropriate safety precautions. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The oxadiazole ring system is a motif that is often found in pharmacologically active compounds, and many researchers are interested in exploring the properties of these compounds further. Future research could involve the synthesis of analogs of “5-[(1-Naphthyloxy)methyl]-1,3,4-oxadiazol-2-amine”, or studies of its biological activity.